Cas no 929626-21-1 (Potassium 3,5-dibromophenyltrifluoroborate)

• Product Name: Potassium 3,5-dibromophenyltrifluoroborate
• CAS No: 929626-21-1
• Molecular Formula: C₆H₃BF₃Br₂-^.K+
• Molecular Weight: 341.80052
• MDL: MFCD26383469
• CID: 1069547
• PubChem ID: 23674672

Potassium 3,5-dibromophenyltrifluoroborate Properties

Names and Identifiers

• Potassium 3,5-dibromophenyltrifluoroborate
• Potassium (3,5-dibromophenyl)(trifluoro)borate(1-)
• 929626-21-1
• AS-2688
• AKOS016339811
• E85476
• MFCD26383469
• potassium;(3,5-dibromophenyl)-trifluoroboranuide
• A916283
• Potassium3,5-dibromophenyltrifluoroborate
• potassium (3,5-dibromophenyl)trifluoroboranuide
• Potassium (3,5-dibromophenyl)trifluoroborate
• EN300-7412733

• MDL： MFCD26383469
• InChIKey： VVJGGBRKFGESKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H3BBr2F3.K/c8-5-1-4(7(10,11)12)2-6(9)3-5;/h1-3H;/q-1;+1
• SMILES： C1=C(C=C(C=C1Br)Br)[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 341.82632g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 339.82837g/mol
• Heavy Atom Count: 13
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Flash Point: 203.6±28.7 °C
• Color/Form: NA

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes